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Compound of Interest |

Compound Name: 6-(Chloromethyl)nicotinic acid
CAS No.: 148258-27-9
Cat. No.: B2566862
. J

Executive Summary & Risk Context

Do not treat this compound simply as a nicotinic acid derivative. While nicotinic acid (Vitamin
B3) is a mild irritant, the introduction of the chloromethyl group at the 6-position fundamentally
alters the toxicity profile. 6-(Chloromethyl)nicotinic acid functions as an alkylating agent.

In physiological pH, the chloromethyl moiety is highly reactive toward nucleophiles (DNA,
proteins), classifying this compound as a potential vesicant and sensitizer. Standard "irritant"
protocols are insufficient. This guide mandates a Corrosive/Alkylator safety posture.

Hazard Characterization (SAR Analysis)

Based on Structure-Activity Relationship (SAR) with 2-(chloromethyl)pyridine and benzyl
chloride.
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Hazard Class GHS Category Mechanism of Action

The chloromethyl group reacts

with skin moisture/proteins to
Skin Corrosion 1B/1C release HCI and alkylate

tissue, potentially causing

delayed chemical burns.

Irreversible corneal damage

possible upon contact due to
Eye Damage Category 1 ) o

combined acidity and

alkylation.

Inhalation of dust/aerosol
) causes severe mucosal
Respiratory Category 3 o )
irritation and potential

pulmonary edema.

High potential for allergic
Sensitization Skin Sens. 1 contact dermatitis upon

repeated exposure.

Personal Protective Equipment (PPE) Matrix

This protocol uses a Two-Tiered Approach based on the scale of operation.

Tier 1: Analytical Scale (< 100 mg)
For weighing standards, NMR prep, and LC-MS handling.

e Engineering Control: Class Il, Type A2 Biosafety Cabinet or Chemical Fume Hood (Sash <
18 inches).

¢ Hand Protection:Double Nitrile Gloves.
o Inner: 4 mil Nitrile (Examination grade).

o OQOuter: 5-8 mil Nitrile (Extended cuff).
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o Rationale: Nitrile provides fair protection against organic acids, but the "chloromethy!"
moiety can permeate. Double gloving creates a sacrificial outer layer.

o Eye Protection: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are insufficient due
to dust risks.

o Body: Standard cotton lab coat (buttoned to neck) + Closed-toe leather/composite shoes.

Tier 2: Preparative/Synthesis Scale (> 100 mg)

For reaction setup, workup, and waste handling.

¢ Engineering Control: Chemical Fume Hood (Dedicated).

» Hand Protection:Laminate/Nitrile Combination.
o Inner: Silver Shield® / 4H® (PE/EVOH Laminate) - Impermeable to alkyl halides.
o OQuter: 5-8 mil Nitrile (for dexterity and grip).

o Eye/Face Protection: Chemical Splash Goggles + Face Shield (8-inch minimum).

o Respiratory: If handling powder outside a hood (strongly discouraged), use a P100/0V
(Organic Vapor/Particulate) respirator.

Glove Breakthrough Data (Conservative Estimates)

Data extrapolated from analogous chlorinated benzyl derivatives.
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Est. Breakthrough

Glove Material Thickness (mil) . Recommendation
Time
Latex (Natural ) DO NOT USE. Rapid
5 <10 mins .
Rubber) degradation.
o ] Use only for incidental
Standard Nitrile 4-5 30 - 60 mins )
splash protection.
Excellent, but
Viton / Butyl 10+ > 480 mins expensive and poor
dexterity.
) ) Gold Standard for
Silver Shield _ _ )
] 2.7 > 480 mins primary chemical
(Laminate)

barrier.

Operational Decision Logic (Visualization)
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Start: Handling 6-(Chloromethyl)nicotinic acid

Physical State?

Dust Hazard \Splash Hazard

Solid / Powder In Solution (DCM/THF)

MANDATORY: Fume Hood

(Sash at 18 inches)

Scale of Operation?

< 100 mg (Analytical) > 100 mg (Prep/Rxn)

PPE TIER 1: PPE TIER 2:
Double Nitrile Gloves Silver Shield Liner + Nitrile Outer

Splash Goggles Face Shield + Goggles
Lab Coat Tyvek Sleeves (Optional)

Click to download full resolution via product page

Caption: Operational logic flow determining the necessary PPE tier based on physical state
and scale of operation.

Procedural Workflows
A. Solubilization & Reaction Setup
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Preparation: Place a disposable absorbent pad (pig mat) in the fume hood.

Weighing: If using an analytical balance outside the hood, use a closed transfer vessel (tared
vial with cap). Never open the stock container on an open bench.

Solvent Addition: Add solvent (e.g., DCM, DMF) slowly.

o Note: The chloromethyl group is reactive. Avoid protic solvents (water, alcohols) unless
intended for immediate reaction, as this generates HCI gas and the corresponding
alcohol/ether.

Waste Segregation: Do not mix with general organic waste immediately. See Section 7.

B. Spill Response (Solid Powder)

Evacuate: Clear the immediate area of personnel.
PPE Up: Don Tier 2 PPE (Laminate gloves are critical here).

Cover: Gently cover the spill with a solvent-dampened pad (DCM or Acetone) to prevent dust
generation.

Neutralize: Wipe the area with a mild alkaline solution (5% Sodium Bicarbonate) to hydrolyze
the chloromethyl group and neutralize acidity.

Collect: Dispose of cleanup materials as Halogenated Hazardous Waste.

Deactivation & Disposal Strategy

Objective: Destroy the alkylating potential before final disposal.

Quenching Protocol (In-situ): Before disposing of reaction mixtures or mother liquors containing

6-(Chloromethyl)nicotinic acid:

Add an excess of a nucleophile, such as Ethanolamine or Aqueous Ammonia.

Stir for 30 minutes. This converts the reactive alkyl chloride into a benign amino/ether
derivative.
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e Adjust pH to 7-8.
e Dispose of as Halogenated Organic Waste.

Why? Disposing of the active alkylator into a central waste drum can cause delayed exothermic
polymerization or reaction with other waste stream components.

Emergency Medical Response

Print this section and post it on the safety board.
e Skin Contact:
o Immediate: Wash with soap and water for 15 minutes.[1]

o Secondary: Rinse with 5% Sodium Bicarbonate solution if available (neutralizes residual
acid).

o Alert: Monitor for redness/blistering for 24 hours (delayed onset).

e Eye Contact:
o Flush with water/saline for minimum 15 minutes.[1][2][3] Hold eyelids open.
o Seek immediate ophthalmological evaluation.

* Inhalation:

o Move to fresh air.[1][2][3][4][5][6] If coughing or wheezing persists, requires medical
observation for potential pulmonary edema.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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